Cas no 1396844-04-4 (4-(1H-imidazol-1-yl)methyl-N-(2-phenylethyl)piperidine-1-carboxamide)

4-(1H-imidazol-1-yl)methyl-N-(2-phenylethyl)piperidine-1-carboxamide is a synthetic organic compound featuring a piperidine core functionalized with an imidazole moiety and a phenylethyl carboxamide group. Its structural design combines a rigid aromatic system with a flexible piperidine scaffold, making it a versatile intermediate for pharmaceutical research, particularly in targeting central nervous system (CNS) receptors or enzyme modulation. The imidazole group enhances binding affinity to biomolecular targets, while the phenylethyl substituent may contribute to lipophilicity and membrane permeability. This compound is of interest in medicinal chemistry for its potential as a precursor in the development of bioactive molecules, including kinase inhibitors or neuroactive agents. Suitable for controlled laboratory use under standard safety protocols.
4-(1H-imidazol-1-yl)methyl-N-(2-phenylethyl)piperidine-1-carboxamide structure
1396844-04-4 structure
Product Name:4-(1H-imidazol-1-yl)methyl-N-(2-phenylethyl)piperidine-1-carboxamide
CAS No:1396844-04-4
MF:C18H24N4O
MW:312.409363746643
CID:6397521
PubChem ID:71781090
Update Time:2025-05-27

4-(1H-imidazol-1-yl)methyl-N-(2-phenylethyl)piperidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 4-(1H-imidazol-1-yl)methyl-N-(2-phenylethyl)piperidine-1-carboxamide
    • AKOS024519571
    • VU0521386-1
    • 1396844-04-4
    • 4-[(1H-imidazol-1-yl)methyl]-N-(2-phenylethyl)piperidine-1-carboxamide
    • 4-((1H-imidazol-1-yl)methyl)-N-phenethylpiperidine-1-carboxamide
    • 4-(imidazol-1-ylmethyl)-N-(2-phenylethyl)piperidine-1-carboxamide
    • F5822-1432
    • Inchi: 1S/C18H24N4O/c23-18(20-9-6-16-4-2-1-3-5-16)22-11-7-17(8-12-22)14-21-13-10-19-15-21/h1-5,10,13,15,17H,6-9,11-12,14H2,(H,20,23)
    • InChI Key: FUKXGBNHAGHJGO-UHFFFAOYSA-N
    • SMILES: O=C(NCCC1C=CC=CC=1)N1CCC(CN2C=NC=C2)CC1

Computed Properties

  • Exact Mass: 312.19501140g/mol
  • Monoisotopic Mass: 312.19501140g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 5
  • Complexity: 362
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 50.2Ų

4-(1H-imidazol-1-yl)methyl-N-(2-phenylethyl)piperidine-1-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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